Cas no 899757-38-1 (methyl 4-3-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)propanamidobenzoate)

• Product Name: methyl 4-3-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)propanamidobenzoate
• CAS No: 899757-38-1
• MF: C₁₈H₁₆N₂O₆S
• MW: 388.394443511963
• CID: 5488600
• Update Time: 2025-05-20

methyl 4-3-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)propanamidobenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-[3-(1,1,3-trioxo-1,2-benzothiazol-2-yl)propanoylamino]benzoate
• methyl 4-3-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)propanamidobenzoate

• Inchi： 1S/C18H16N2O6S/c1-26-18(23)12-6-8-13(9-7-12)19-16(21)10-11-20-17(22)14-4-2-3-5-15(14)27(20,24)25/h2-9H,10-11H2,1H3,(H,19,21)
• InChI Key： DYUDXEKCFJCGQC-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=C(NC(=O)CCN2C(=O)C3=CC=CC=C3S2(=O)=O)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives

Additional information on methyl 4-3-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)propanamidobenzoate

Professional Introduction to Methyl 4-3-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)propanamidobenzoate (CAS No. 899757-38-1)

Methyl 4-3-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)propanamidobenzoate is a sophisticated organic compound that has garnered significant attention in the field of chemical and biomedical research. This compound, identified by its unique Chemical Abstracts Service (CAS) number 899757-38-1, represents a confluence of structural complexity and potential therapeutic applications. Its molecular architecture, featuring a benzothiazole core and an amide functional group, positions it as a candidate for further exploration in drug discovery and molecular biology.

The benzothiazole moiety is a well-documented pharmacophore in medicinal chemistry, known for its broad spectrum of biological activities. These activities include anti-inflammatory, antimicrobial, and anticancer properties, making benzothiazole derivatives valuable in the development of novel therapeutic agents. In particular, the substitution pattern on the benzothiazole ring can significantly influence its biological profile. The specific substitution pattern in Methyl 4-3-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)propanamidobenzoate introduces a unique set of interactions with biological targets, which warrants detailed investigation.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of complex molecules like this one with greater accuracy. The integration of these computational tools with experimental data has been instrumental in accelerating the drug discovery process. For instance, studies have shown that molecules with similar structural motifs to Methyl 4-3-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)propanamidobenzoate can modulate key signaling pathways involved in cancer progression and inflammation. These findings highlight the potential of this compound as a lead structure for developing novel therapeutics.

The amide functional group in the molecule also plays a crucial role in its biological activity. Amides are known to participate in hydrogen bonding interactions with biological targets, which can enhance binding affinity and specificity. The presence of the amide group in Methyl 4-3-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)propanamidobenzoate suggests that it may interact with proteins or nucleic acids through these hydrogen bonding interactions. This feature makes it an attractive candidate for further exploration in rational drug design.

In addition to its structural features, the compound's solubility and stability are important factors to consider in its potential applications. Studies have shown that modifications to the molecular structure can significantly impact these physicochemical properties. For example, optimizing the substitution pattern on the benzothiazole ring can enhance solubility while maintaining biological activity. Such optimization efforts are critical for developing compounds that are both effective and feasible for clinical use.

The synthesis of Methyl 4-3-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)propanamidobenzoate presents unique challenges due to its complex structure. However， recent advances in synthetic methodologies have made it possible to access such intricate molecules more efficiently. Techniques such as multi-step organic synthesis combined with modern catalytic methods have been employed to construct the desired framework. These synthetic strategies not only improve yield but also allow for greater flexibility in modifying the structure for optimization purposes.

Evaluation of the compound's biological activity is another critical aspect of its development. In vitro assays are commonly used to assess potential interactions with biological targets such as enzymes and receptors. Preliminary studies on derivatives of this class have demonstrated promising results in modulating key pathways involved in disease processes. For instance， some benzothiazole derivatives have shown inhibitory effects on enzymes like kinases， which are implicated in cancer cell proliferation. Further investigation into Methyl 4-3-(1,1，trioxo - 23 - dihydro - 11 lambda6，22 - benzothiazol - 22 - yl） propan amidobenzoate could provide insights into its potential as a therapeutic agent.

The pharmacokinetic properties of a compound are also essential considerations during drug development。 Factors such as absorption， distribution， metabolism， and excretion (ADME) determine how effectively a drug reaches its target site and remains active within the body。 Computational models can predict these properties based on molecular structure， allowing researchers to make informed decisions about optimizing dosage regimens and minimizing side effects。 While comprehensive ADME studies on this specific compound are yet to be conducted， preliminary assessments suggest that its structural features may confer favorable pharmacokinetic profiles。

The growing interest in natural product-inspired drug design has also influenced the exploration of compounds like this one。 Many bioactive molecules found in nature share structural motifs similar to those found in synthetic drugs。 By studying natural products， researchers can gain inspiration for designing new compounds with improved efficacy and reduced toxicity。 The benzothiazole scaffold is particularly prevalent in natural products， highlighting its importance as a pharmacophore。

Future directions for research on Methyl 4 - 3（（11 ，13 - trioxo - 22 ，23 - dihydro - 11 lambda6 ，22 - benzothiazol - 22 - yl） propan amidobenzoate include further optimization of its structure to enhance biological activity and pharmacokinetic properties。 Additionally， exploring its potential applications in preclinical studies could provide valuable insights into its therapeutic utility。 Collaborative efforts between synthetic chemists， biochemists， and clinicians will be essential in translating laboratory findings into clinical applications。

In conclusion，Methyl 4 - 3（（11 ，13 - trioxo - 22 ，23 - dihydro - 11 lambda6 ，22 - benzothiazol - 22 - yl） propan amidobenzoate (CAS No. 899757－38－1) represents a promising lead structure for further exploration in drug discovery。 Its unique structural features， coupled with recent advancements in computational chemistry and synthetic methodologies， position it as a candidate for developing novel therapeutics with significant potential benefits for human health。